Cas no 60049-36-7 (3-Butenoicacid, 2-amino-3-methyl-)
60049-36-7 structure
Product Name:3-Butenoicacid, 2-amino-3-methyl-
CAS No:60049-36-7
MF:C5H9NO2
MW:115.130461454391
CID:529839
PubChem ID:325175
Update Time:2025-04-19
3-Butenoicacid, 2-amino-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoicacid, 2-amino-3-methyl-
- 2-amino-3-methylbut-3-enoic acid
- AC1L6VOV
- AGN-PC-006Z3I
- CTK2F9070
- NSC293167
- NSC-293167
-
- Inchi: 1S/C5H9NO2/c1-3(2)4(6)5(7)8/h4H,1,6H2,2H3,(H,7,8)
- InChI Key: CJNBBWGXTPGZRW-UHFFFAOYSA-N
- SMILES: OC(C(C(=C)C)N)=O
Computed Properties
- Exact Mass: 115.06337
- Monoisotopic Mass: 115.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
3-Butenoicacid, 2-amino-3-methyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
60049-36-7 (3-Butenoicacid, 2-amino-3-methyl-) Related Products
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